6-[Dimethyl-[3-(4-oxo-2-phenyl-2,3-dihydroquinazolin-1-yl)propyl]azaniumyl]hexyl-dimethyl-[3-(4-oxo-2-phenyl-2,3-dihydroquinazolin-1-yl)propyl]azanium;dibromide
6-[Dimethyl-[3-(4-oxo-2-phenyl-2,3-dihydroquinazolin-1-yl)propyl]azaniumyl]hexyl-dimethyl-[3-(4-oxo-2-phenyl-2,3-dihydroquinazolin-1-yl)propyl]azanium;dibromide
Brand Name:
Vulcanchem
CAS No.:
155114-46-8
VCID:
VC0124304
InChI:
InChI=1S/C44H56N6O2.2BrH/c1-49(2,33-19-29-47-39-27-15-13-25-37(39)43(51)45-41(47)35-21-9-7-10-22-35)31-17-5-6-18-32-50(3,4)34-20-30-48-40-28-16-14-26-38(40)44(52)46-42(48)36-23-11-8-12-24-36;;/h7-16,21-28,41-42H,5-6,17-20,29-34H2,1-4H3;2*1H
SMILES:
C[N+](C)(CCCCCC[N+](C)(C)CCCN1C(NC(=O)C2=CC=CC=C21)C3=CC=CC=C3)CCCN4C(NC(=O)C5=CC=CC=C54)C6=CC=CC=C6.[Br-].[Br-]
Molecular Formula:
C44H58Br2N6O2
Molecular Weight:
862.8 g/mol
6-[Dimethyl-[3-(4-oxo-2-phenyl-2,3-dihydroquinazolin-1-yl)propyl]azaniumyl]hexyl-dimethyl-[3-(4-oxo-2-phenyl-2,3-dihydroquinazolin-1-yl)propyl]azanium;dibromide
CAS No.: 155114-46-8
Main Products
VCID: VC0124304
Molecular Formula: C44H58Br2N6O2
Molecular Weight: 862.8 g/mol
![6-[Dimethyl-[3-(4-oxo-2-phenyl-2,3-dihydroquinazolin-1-yl)propyl]azaniumyl]hexyl-dimethyl-[3-(4-oxo-2-phenyl-2,3-dihydroquinazolin-1-yl)propyl]azanium;dibromide - 155114-46-8](/images/no_structure.jpg)
| CAS No. | 155114-46-8 |
|---|---|
| Product Name | 6-[Dimethyl-[3-(4-oxo-2-phenyl-2,3-dihydroquinazolin-1-yl)propyl]azaniumyl]hexyl-dimethyl-[3-(4-oxo-2-phenyl-2,3-dihydroquinazolin-1-yl)propyl]azanium;dibromide |
| Molecular Formula | C44H58Br2N6O2 |
| Molecular Weight | 862.8 g/mol |
| IUPAC Name | 6-[dimethyl-[3-(4-oxo-2-phenyl-2,3-dihydroquinazolin-1-yl)propyl]azaniumyl]hexyl-dimethyl-[3-(4-oxo-2-phenyl-2,3-dihydroquinazolin-1-yl)propyl]azanium;dibromide |
| Standard InChI | InChI=1S/C44H56N6O2.2BrH/c1-49(2,33-19-29-47-39-27-15-13-25-37(39)43(51)45-41(47)35-21-9-7-10-22-35)31-17-5-6-18-32-50(3,4)34-20-30-48-40-28-16-14-26-38(40)44(52)46-42(48)36-23-11-8-12-24-36;;/h7-16,21-28,41-42H,5-6,17-20,29-34H2,1-4H3;2*1H |
| Standard InChIKey | HBMFYDOEVFYTIZ-UHFFFAOYSA-N |
| SMILES | C[N+](C)(CCCCCC[N+](C)(C)CCCN1C(NC(=O)C2=CC=CC=C21)C3=CC=CC=C3)CCCN4C(NC(=O)C5=CC=CC=C54)C6=CC=CC=C6.[Br-].[Br-] |
| Canonical SMILES | C[N+](C)(CCCCCC[N+](C)(C)CCCN1C(NC(=O)C2=CC=CC=C21)C3=CC=CC=C3)CCCN4C(NC(=O)C5=CC=CC=C54)C6=CC=CC=C6.[Br-].[Br-] |
| Synonyms | CHIN 3-6 CHIN-3-6 N,N,N',N'-tetramethyl-N,N'-bis(3-(4-oxo-2-phenyl-3,4-dihydro-2H-quinazolin-1-yl)propyl)-N,N'-hexane-1,6-diylbisammonium dibromide |
| PubChem Compound | 132985 |
| Last Modified | Nov 11 2021 |
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